2-Methyl-4-(3-nitrophenyl)phenol, 95%

• IUPAC Name: 2-methyl-4-(3-nitrophenyl)phenol
• InChI: InChI=1S/C13H11NO3/c1-9-7-11(5-6-13(9)15)10-3-2-4-12(8-10)14(16)17/h2-8,15H,1H3
• InChI Key: GRPIPCWPLVIXFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC=C2)[N+](=O)[O-])O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID70683829
• Molecular Weight: 229.23 g/mol
• CAS RN: 1261986-28-0

Description

2-Methyl-4-(3-nitrophenyl)phenol, 95% (2M4NP) is a synthetic organic compound with a wide range of applications in the field of chemistry and biology. It is a colorless solid with a molecular formula of C9H9NO3 and a molecular weight of 183.17 g/mol. 2M4NP is a versatile compound that has been used in a variety of scientific research applications.

Mechanism of Action

2-Methyl-4-(3-nitrophenyl)phenol, 95% is an aromatic compound that is believed to act as a substrate for certain enzymes, such as cytochrome P450 and UDP-glucuronosyltransferase. It is also believed to interact with other molecules, such as proteins and lipids, to modulate their activity.
Biochemical and Physiological Effects
2-Methyl-4-(3-nitrophenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of certain enzymes, such as cytochrome P450, UDP-glucuronosyltransferase, and aryl hydrocarbon hydroxylase. Additionally, 2-Methyl-4-(3-nitrophenyl)phenol, 95% has been shown to have an anti-inflammatory effect in animal models.

Advantages and Limitations for Lab Experiments

2-Methyl-4-(3-nitrophenyl)phenol, 95% has a number of advantages for laboratory experiments. It is a relatively stable compound that is easily synthesized and has a wide range of applications. Additionally, it can be used in a variety of concentrations, making it a versatile reagent. However, it also has a number of limitations. For example, it is toxic and can be volatile, making it difficult to handle in certain circumstances.

Future Directions

Given the wide range of applications of 2-Methyl-4-(3-nitrophenyl)phenol, 95%, there is potential for further research in a variety of areas. For example, further research could be conducted to explore its potential as a therapeutic agent for the treatment of certain diseases. Additionally, further research could be conducted to explore its potential as a diagnostic agent. Additionally, further research could be conducted to explore its potential as an environmental pollutant. Finally, further research could be conducted to explore its potential as a pesticide.

Synthesis Methods

2-Methyl-4-(3-nitrophenyl)phenol, 95% can be synthesized through a variety of methods, including the Williamson ether synthesis, the Mitsunobu reaction, and the Knoevenagel condensation. The Williamson ether synthesis involves the reaction of a phenol and an alkyl halide in the presence of an alkoxide, while the Mitsunobu reaction involves the reaction of an alcohol and an acid chloride in the presence of a phosphine. The Knoevenagel condensation involves the reaction of an aldehyde and a ketone in the presence of an acid catalyst.

Scientific Research Applications

2-Methyl-4-(3-nitrophenyl)phenol, 95% has a wide range of applications in scientific research. It can be used as a reagent in the synthesis of other compounds, such as 2-methyl-4-nitrophenyl-3-thiophenyl ether and 2-methyl-4-nitrophenyl-3-thiophenyl amide. It can also be used as a catalyst in the synthesis of peptides. Additionally, 2-Methyl-4-(3-nitrophenyl)phenol, 95% has been used in the synthesis of a variety of drugs, including antifungal agents, antiviral agents, and anti-inflammatory agents.